Cas no 28667-63-2 (2,11-Dithia3.3paracyclophane)

• Product Name: 2,11-Dithia3.3paracyclophane
• CAS No: 28667-63-2
• MF: C₁₆H₁₆S₂
• MW: 272.428241729736
• MDL: MFCD00191410
• CID: 280374
• PubChem ID: 87568650
• Update Time: 2025-10-28

2,11-Dithia3.3paracyclophane Chemical and Physical Properties

Names and Identifiers

• 3,10-Dithiatricyclo[10.2.2.25,8]octadeca-5,7,12,14,15,17-hexaene
• 2,11-Dithia[3.3]paracyclophane
• D2210
• 3,10-dithiatricyclo[10.2.2.25,8]octadeca-1(15),5,7,12(16),13,17-hexaene
• N-(2-Amino-4-chlorophenyl)anthranilicacid
• DTXSID10481841
• T70719
• 3, 10-dithiatricyclo[10.2.2.25, 8]octadeca-1(15), 5, 7, 12(16), 13, 17-hexaene
• 3,10-dithiatricyclo[10.2.2.2?,?]octadeca-1(14),5,7,12,15,17-hexaene
• SCHEMBL12386701
• 3,10-Dithiatricyclo[10.2.2.2(5,8)]octadeca-5,7,12,14,15,17-hexaene
• MFCD00191410
• 28667-63-2
• CUWSXVJIPZWUGC-UHFFFAOYSA-N
• 2,11-Dithia3.3paracyclophane

• MDL： MFCD00191410
• Inchi： 1S/C16H16S2/c1-2-14-4-3-13(1)9-17-11-15-5-7-16(8-6-15)12-18-10-14/h1-8H,9-12H2
• InChI Key： CUWSXVJIPZWUGC-UHFFFAOYSA-N
• SMILES： S1CC2C=CC(=CC=2)CSCC2C=CC(=CC=2)C1

Computed Properties

• Exact Mass: 272.06900
• Monoisotopic Mass: 272.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.154
• Melting Point: 220.0 to 227.0 deg-C
• Boiling Point: 475.8°C at 760 mmHg
• Flash Point: 255.8°C
• Refractive Index: 1.629
• PSA: 50.60000
• LogP: 4.86680
• Solubility: Not determined

2,11-Dithia3.3paracyclophane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,11-Dithia3.3paracyclophane

Introduction to 2,11-Dithia-3.3-paracyclophane (CAS No. 28667-63-2)

2,11-Dithia-3.3-paracyclophane, identified by the Chemical Abstracts Service Number (CAS No.) 28667-63-2, is a unique macrocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of paracyclophanes, which are cyclic oligomers formed by the reaction of two linear precursors. The introduction of sulfur atoms at the 2 and 11 positions in the paracyclophane framework imparts distinct chemical and electronic properties, making it a versatile scaffold for various applications.

The structure of 2,11-Dithia-3.3-paracyclophane features a rigid, bicyclic system with sulfur atoms incorporated into the framework. This structural motif contributes to its stability and reactivity, enabling it to serve as a precursor for more complex molecules. The presence of sulfur atoms also enhances its solubility in polar solvents, facilitating its use in solution-phase synthesis and biochemical assays.

Recent research has highlighted the potential of 2,11-Dithia-3.3-paracyclophane as a building block for the development of novel pharmaceuticals and agrochemicals. Its macrocyclic structure allows for the encapsulation of small molecules, creating supramolecular complexes with tailored properties. These complexes have shown promise in drug delivery systems, where they can protect sensitive compounds from degradation and target them to specific sites within biological systems.

One of the most intriguing aspects of 2,11-Dithia-3.3-paracyclophane is its ability to interact with biological targets such as enzymes and receptors. The sulfur atoms in its structure can form hydrogen bonds and coordinate with metal ions, enabling it to modulate the activity of biological molecules. This property has been exploited in the design of enzyme inhibitors and receptor ligands, which are critical components in the development of new therapeutic agents.

In addition to its pharmaceutical applications, 2,11-Dithia-3.3-paracyclophane has found utility in materials science. Its rigid structure and tunable electronic properties make it an excellent candidate for organic electronics, including organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating 2,11-Dithia-3.3-paracyclophane into polymer matrices can enhance charge transport properties, leading to more efficient electronic devices.

The synthesis of 2,11-Dithia-3.3-paracyclophane typically involves a series of reactions starting from commercially available precursors such as 1,4-dibromobutane and 1-thiopheneacetic acid. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the preparation of derivatives with modified substituents, further expanding the potential applications of this compound.

Recent studies have also explored the use of 2,11-Dithia-3.3-paracyclophane in catalysis. Its macrocyclic structure can stabilize transition metal centers, creating effective catalysts for various transformations. For instance, palladium complexes derived from 2,11-Dithia-3.3-paracyclophane have been reported to catalyze cross-coupling reactions with high efficiency. These reactions are pivotal in constructing complex organic molecules used in pharmaceuticals and fine chemicals.

The biocompatibility of 2,11-Dithia-3.3-paracyclophane makes it an attractive candidate for biomedical applications. Researchers have investigated its potential as a contrast agent for magnetic resonance imaging (MRI) due to its ability to bind paramagnetic ions like gadolinium. Additionally, its stability in biological environments allows it to be used as a carrier for therapeutic agents, improving their bioavailability and targeting specificity.

Future research directions for 2,11-Dithia-3.3-paracyclophane include exploring its role in nanotechnology and nanomedicine. The compound's ability to form stable nanoparticles with functional moieties opens up possibilities for drug delivery systems that can overcome biological barriers and enhance therapeutic efficacy. Furthermore, its potential as a component in smart materials that respond to external stimuli is an area ripe for innovation.

In conclusion,2,11-Dithia-3.3-paracyclophane (CAS No. 28667-63-2) is a multifaceted compound with broad applications across chemical biology、pharmaceuticals、materials science，and catalysis。 Its unique structural features，combined with recent advancements in synthetic chemistry，position it as a valuable tool for developing novel technologies。 As research continues，the full potential of this remarkable molecule is expected to be realized，leading to groundbreaking discoveries and innovations.